Cas no 2228320-14-5 (2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol
• CAS No: 2228320-14-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6069859
• PubChem ID: 165882113
• Update Time: 2025-06-11

2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol
• 2228320-14-5
• [2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropyl]methanol
• EN300-1832233

• Inchi： 1S/C13H17NO3/c1-9-4-5-10(6-11(9)14(16)17)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： PVUZMRWCDMZBJG-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C)=C(C=2)[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol (CAS No. 2228320-14-5)

2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2228320-14-5, represents a fascinating molecular structure that combines a cyclopropyl ring with an aromatic nitro-substituted phenyl group, all while being functionalized with a hydroxymethyl side chain. The presence of both methyl and nitro substituents in the aromatic ring introduces a rich palette of electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol is particularly intriguing due to its potential bioactivity. The cyclopropyl ring is known to enhance metabolic stability and binding affinity in drug molecules, while the nitro group can serve as a pharmacophore for various biological targets. The combination of these features suggests that this compound may exhibit properties suitable for applications in the treatment of inflammatory diseases, neurodegenerative disorders, or even as an intermediate in the synthesis of more complex pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol with biological targets with high precision. Studies indicate that the hydroxymethyl group could engage in hydrogen bonding with polar residues in protein active sites, while the aromatic ring system may interact through π-stacking or hydrophobic effects. These insights have guided experimental efforts to optimize the compound's pharmacokinetic properties and therapeutic potential.

In parallel, synthetic chemists have been exploring efficient synthetic routes to 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol. The synthesis typically involves multi-step reactions starting from readily available precursors such as cyclopropanecarboxaldehyde and appropriately substituted nitroaromatic compounds. Key steps often include cyclization reactions to form the cyclopropyl ring, followed by functional group transformations to introduce the desired substituents. The use of transition metal catalysis has been particularly effective in facilitating these transformations while maintaining high selectivity and yield.

The pharmacological evaluation of 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol has revealed promising preliminary results. In vitro assays have shown that this compound exhibits moderate activity against certain enzymes implicated in inflammation and oxidative stress. The nitro group appears to play a crucial role in mediating these effects by serving as a redox-active moiety that can modulate cellular signaling pathways. Additionally, the cyclopropyl moiety contributes to improved solubility and membrane permeability, which are critical factors for drug bioavailability.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational tools to analyze its binding mode with target proteins, researchers can systematically modify its structure to enhance potency and selectivity. For instance, replacing or relocating the hydroxymethyl group could alter its interaction profile with biological targets without significantly compromising its overall pharmacological activity. Such modifications are essential for developing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis and characterization of 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol also highlight the importance of analytical techniques in pharmaceutical research. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in confirming the compound's identity and elucidating its three-dimensional structure. These techniques provide critical data for understanding how the molecule interacts with biological systems at both atomic and molecular levels.

As interest in novel bioactive compounds continues to grow, 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol represents an excellent example of how structural diversity can lead to innovative therapeutic solutions. Its unique combination of functional groups makes it a versatile building block for medicinal chemists seeking to develop new drugs targeting complex diseases. Future research will likely focus on refining synthetic methodologies and exploring its potential applications in clinical settings.

The development of 2,2-dimethyl-1-(4-methyl-3-nitrophenyl)cyclopropylmethanol also underscores the importance of interdisciplinary collaboration between synthetic chemists, computational biologists, and pharmacologists. By integrating expertise from these fields, researchers can accelerate the discovery process and bring new treatments to patients more quickly. The compound serves as a testament to how collaborative efforts can yield significant advances in drug discovery.